1,3-bis[(2-chlorobenzyl)oxy]-6H-benzo[c]chromen-6-one
CAS No.:
Cat. No.: VC14983953
Molecular Formula: C27H18Cl2O4
Molecular Weight: 477.3 g/mol
* For research use only. Not for human or veterinary use.
![1,3-bis[(2-chlorobenzyl)oxy]-6H-benzo[c]chromen-6-one -](/images/structure/VC14983953.png)
Specification
Molecular Formula | C27H18Cl2O4 |
---|---|
Molecular Weight | 477.3 g/mol |
IUPAC Name | 1,3-bis[(2-chlorophenyl)methoxy]benzo[c]chromen-6-one |
Standard InChI | InChI=1S/C27H18Cl2O4/c28-22-11-5-1-7-17(22)15-31-19-13-24(32-16-18-8-2-6-12-23(18)29)26-20-9-3-4-10-21(20)27(30)33-25(26)14-19/h1-14H,15-16H2 |
Standard InChI Key | OGUFCMVEDHJRKZ-UHFFFAOYSA-N |
Canonical SMILES | C1=CC=C(C(=C1)COC2=CC3=C(C4=CC=CC=C4C(=O)O3)C(=C2)OCC5=CC=CC=C5Cl)Cl |
Introduction
1,3-bis[(2-chlorobenzyl)oxy]-6H-benzo[c]chromen-6-one is a complex organic compound belonging to the benzo[c]chromen family. This compound features a chromene backbone with two ether linkages, specifically two 2-chlorobenzyl ether groups attached to the benzo[c]chromen-6-one core structure. The molecular formula of this compound is not explicitly provided in the available literature, but it can be inferred to be similar to other benzo[c]chromen derivatives, with a structure that includes chlorine and oxygen functionalities.
Biological Activities
Benzo[c]chromen derivatives are known for their diverse pharmacological properties, including anti-inflammatory and antioxidant effects. These activities often involve modulation of signaling pathways related to oxidative stress and inflammation. While specific biological activities of 1,3-bis[(2-chlorobenzyl)oxy]-6H-benzo[c]chromen-6-one are not detailed in the available literature, its structural similarity to other benzo[c]chromen derivatives suggests potential applications in medicinal chemistry.
Structural Characteristics
The structure of 1,3-bis[(2-chlorobenzyl)oxy]-6H-benzo[c]chromen-6-one includes a chromene backbone with two ether linkages, which significantly influence its chemical properties and biological activity. The presence of chlorine atoms in the benzyl groups adds to the compound's complexity and potential reactivity.
Data Table for Related Compounds
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